Cas no 2782-43-6 (Benzamide,N-methyl-3,5-dinitro-)
2782-43-6 structure
Product Name:Benzamide,N-methyl-3,5-dinitro-
CAS No:2782-43-6
MF:C8H7N3O5
MW:225.158281564713
CID:256820
PubChem ID:351138
Update Time:2025-04-19
Benzamide,N-methyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-methyl-3,5-dinitro-
- N-methyl-3,5-dinitrobenzamide
- 3,5-Dinitro-benzoesaeure-N-methyl-amid
- 3,5-Dinitro-N-methylbenzamide
- 3.5-Dinitro-benzoesaeure-methylamid
- AC1L6XQ6
- AC1Q40K6
- Benzamide, 3,5-dinitro-N-methyl-
- Methyl-3,5-dinitrobenzamid
- N-Methyl-< 3.5-dinitro-benzamid>
- N-Methyl-3,5-dinitrobenzamid
- N-Methyl-3,5-dinitro-benzamide
- N-Methyl-3.5-dinitro-benzamid
- NSC519078
- Oprea1_522522
- STK016331
- DTXSID10325812
- SR-01000314207
- 2782-43-6
- Benzamide, N-methyl-3,5-dinitro-
- SCHEMBL13600434
- JFZRLYPCHVXTRQ-UHFFFAOYSA-N
- AKOS000668457
- N-Methyl-3,5-dinitrobenzamide #
- NSC-519078
- Q22X9X7G8S
- SR-01000314207-1
- UNII-Q22X9X7G8S
-
- Inchi: 1S/C8H7N3O5/c1-9-8(12)5-2-6(10(13)14)4-7(3-5)11(15)16/h2-4H,1H3,(H,9,12)
- InChI Key: JFZRLYPCHVXTRQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC
Computed Properties
- Exact Mass: 225.03861
- Monoisotopic Mass: 225.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.467
- Boiling Point: 378.6°C at 760 mmHg
- Flash Point: 182.8°C
- Refractive Index: 1.606
- PSA: 115.38
- LogP: 2.29990
Benzamide,N-methyl-3,5-dinitro- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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